Cas no 2409962-67-8 (tert-butyl 6-bromo-2-azaspiro3.3heptane-2-carboxylate)

tert-butyl 6-bromo-2-azaspiro3.3heptane-2-carboxylate structure
2409962-67-8 structure
Product Name:tert-butyl 6-bromo-2-azaspiro3.3heptane-2-carboxylate
CAS No:2409962-67-8
MF:C11H18BrNO2
MW:276.170122623444
MDL:MFCD33404806
CID:5204297
PubChem ID:150463038
Update Time:2026-03-06

tert-butyl 6-bromo-2-azaspiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Azaspiro[3.3]heptane-2-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester
    • tert-butyl 6-bromo-2-azaspiro[3.3]heptane-2-carboxylate
    • tert-butyl 6-bromo-2-azaspiro3.3heptane-2-carboxylate
    • CS-0529531
    • tert-Butyl6-bromo-2-azaspiro[3.3]heptane-2-carboxylate
    • PS-17779
    • MFCD33404806
    • EN300-28244059
    • 2409962-67-8
    • AT21910
    • 2-Boc-6-bromo-2-azaspiro[3.3]heptane
    • N-BOC-6-BROMO-2-AZASPIRO[3.3]HEPTANE
    • SCHEMBL23850524
    • MDL: MFCD33404806
    • Inchi: 1S/C11H18BrNO2/c1-10(2,3)15-9(14)13-6-11(7-13)4-8(12)5-11/h8H,4-7H2,1-3H3
    • InChI Key: HQEIXMTWVJWYMA-UHFFFAOYSA-N
    • SMILES: C1C2(CC(Br)C2)CN1C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 275.05209g/mol
  • Monoisotopic Mass: 275.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

tert-butyl 6-bromo-2-azaspiro3.3heptane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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